4-(Cyclopropylmethyl)-3-methoxyphenol
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Description
4-(Cyclopropylmethyl)-3-methoxyphenol is a phenolic compound featuring a methoxy group (-OCH₃) at the 3-position and a cyclopropylmethyl group (-CH₂C₃H₅) at the 4-position of the benzene ring. The cyclopropylmethyl substituent introduces steric and electronic effects, influencing its physicochemical properties, such as lipophilicity and solubility, compared to other alkyl or aryl-substituted methoxyphenols.
Properties
Molecular Formula |
C11H14O2 |
|---|---|
Molecular Weight |
178.23 g/mol |
IUPAC Name |
4-(cyclopropylmethyl)-3-methoxyphenol |
InChI |
InChI=1S/C11H14O2/c1-13-11-7-10(12)5-4-9(11)6-8-2-3-8/h4-5,7-8,12H,2-3,6H2,1H3 |
InChI Key |
ISORIDYTFLISIM-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C=CC(=C1)O)CC2CC2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-(Cyclopropylmethyl)-3-methoxyphenol typically involves the introduction of the cyclopropylmethyl group to a phenol derivative. One common method is the alkylation of 3-methoxyphenol with cyclopropylmethyl bromide in the presence of a base such as potassium carbonate. The reaction is usually carried out in an organic solvent like acetone or dimethylformamide at elevated temperatures to facilitate the alkylation process .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Catalysts and automated systems are often employed to ensure consistent quality and efficiency in production.
Chemical Reactions Analysis
Types of Reactions
4-(Cyclopropylmethyl)-3-methoxyphenol can undergo various chemical reactions, including:
Oxidation: The phenol group can be oxidized to form quinones or other oxidized derivatives.
Reduction: The compound can be reduced to form cyclopropylmethyl-3-methoxycyclohexanol.
Substitution: The methoxy group can be substituted with other functional groups through nucleophilic aromatic substitution reactions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are typically used.
Substitution: Reagents like sodium hydride or potassium tert-butoxide in polar aprotic solvents are often employed.
Major Products Formed
Oxidation: Quinones and other oxidized phenolic compounds.
Reduction: Cyclopropylmethyl-3-methoxycyclohexanol.
Substitution: Various substituted phenols depending on the nucleophile used.
Scientific Research Applications
4-(Cyclopropylmethyl)-3-methoxyphenol has several applications in scientific research:
Chemistry: Used as a building block in organic synthesis for the preparation of more complex molecules.
Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.
Medicine: Explored for its potential therapeutic effects, particularly in the development of new pharmaceuticals.
Industry: Utilized in the production of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 4-(Cyclopropylmethyl)-3-methoxyphenol involves its interaction with various molecular targets. The phenolic group can participate in hydrogen bonding and electron transfer processes, while the cyclopropylmethyl group can influence the compound’s lipophilicity and membrane permeability. These interactions can affect cellular pathways and biological activities, making the compound a potential candidate for drug development .
Comparison with Similar Compounds
Structural and Functional Group Analysis
The table below highlights key structural differences and similarities between 4-(cyclopropylmethyl)-3-methoxyphenol and selected analogs:
Key Observations:
- Substituent Effects : The cyclopropylmethyl group in the target compound balances moderate steric bulk and lipophilicity compared to benzyl/phenethyl (C3, higher lipophilicity) or hexadecyloxy (extremely hydrophobic) groups .
- Solubility : Dihydroconiferyl alcohol’s hydroxypropyl group increases water solubility, whereas the cyclopropylmethyl group in the target compound likely reduces it .
Physicochemical and Spectral Data
| Property | 4-(Cyclopropylmethyl)-3-methoxyphenol | 4-(Benzyloxy)-3-phenethoxyphenol | (1S)-Cyclopropyl(3-fluoro-4-methoxyphenyl)methylamine |
|---|---|---|---|
| LogP (estimated) | 2.5–3.0 | 4.8–5.2 | 2.0–2.5 |
| ¹H-NMR Features | Aromatic protons (δ 6.5–7.5), cyclopropane (δ 0.5–1.5) | Aromatic/benzyl protons (δ 7.0–7.5) | Fluorine-coupled splitting (δ 6.8–7.3) |
| MS Data | Not reported | Not reported | m/z 195 [M + H]⁺ |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
